N-(1-adamantylmethyl)imidazole-1-carboxamide

• IUPAC Name: N-(1-adamantylmethyl)imidazole-1-carboxamide
• InChI: InChI=1S/C15H21N3O/c19-14(18-2-1-16-10-18)17-9-15-6-11-3-12(7-15)5-13(4-11)8-15/h1-2,10-13H,3-9H2,(H,17,19)
• InChI Key: YMLUALRIAABUHC-UHFFFAOYSA-N
• Canonical SMILES: C1C2CC3CC1CC(C2)(C3)CNC(=O)N4C=CN=C4
• Molecular Formula: C15H21N3O
• Molecular Weight: 259.35 g/mol

Description

N-(1-adamantylmethyl)imidazole-1-carboxamide, also known as AICA riboside or Acadesine, is a nucleoside analogue that has gained attention for its potential therapeutic applications in various fields such as cancer, cardiovascular diseases, and neurodegenerative disorders. This compound is a potent activator of AMP-activated protein kinase (AMPK), which plays a crucial role in energy metabolism and cellular homeostasis.

Mechanism of Action

N-(1-adamantylmethyl)imidazole-1-carboxamide riboside activates AMPK, which is a key regulator of cellular energy metabolism. AMPK activation leads to the inhibition of anabolic pathways such as protein synthesis and fatty acid synthesis, and the stimulation of catabolic pathways such as glucose uptake and fatty acid oxidation. This results in the restoration of cellular energy balance and the promotion of cellular homeostasis.
Biochemical and Physiological Effects:
N-(1-adamantylmethyl)imidazole-1-carboxamide riboside has various biochemical and physiological effects, including the activation of AMPK, the inhibition of mTOR signaling, the induction of autophagy, and the modulation of oxidative stress. These effects lead to the improvement of glucose metabolism, the reduction of inflammation, and the protection against cellular damage.

Advantages and Limitations for Lab Experiments

N-(1-adamantylmethyl)imidazole-1-carboxamide riboside has several advantages for lab experiments, including its potency, specificity, and availability. However, there are also several limitations to using N-(1-adamantylmethyl)imidazole-1-carboxamide riboside in lab experiments, including its instability in aqueous solutions, its potential for off-target effects, and the need for appropriate controls.

Future Directions

There are several future directions for N-(1-adamantylmethyl)imidazole-1-carboxamide riboside research, including the investigation of its potential therapeutic applications in other fields such as metabolic disorders, infectious diseases, and aging. Additionally, the development of more stable and specific analogues of N-(1-adamantylmethyl)imidazole-1-carboxamide riboside may improve its efficacy and reduce its potential for off-target effects. Finally, the elucidation of the molecular mechanisms underlying N-(1-adamantylmethyl)imidazole-1-carboxamide riboside's effects may provide insights into new therapeutic targets and strategies.
Conclusion:
In conclusion, N-(1-adamantylmethyl)imidazole-1-carboxamide riboside is a promising compound with potential therapeutic applications in various fields. Its activation of AMPK and modulation of cellular metabolism make it an attractive target for drug development. However, further research is needed to fully understand its mechanism of action and potential therapeutic benefits.

Synthesis Methods

N-(1-adamantylmethyl)imidazole-1-carboxamide riboside can be synthesized through various methods, including chemical synthesis and enzymatic synthesis. Chemical synthesis involves the reaction of 1-adamantylmethylamine with imidazole-1-carboxylic acid followed by the protection of the hydroxyl group with a tert-butyldimethylsilyl (TBDMS) group and the reaction with ribose-1,2-cyclic carbonate to form N-(1-adamantylmethyl)imidazole-1-carboxamide riboside. Enzymatic synthesis involves the use of purine nucleoside phosphorylase (PNP) and adenosine deaminase (ADA) to catalyze the conversion of 1-β-D-ribofuranosyl-1H-imidazole-4-carboxamide to N-(1-adamantylmethyl)imidazole-1-carboxamide riboside.

Scientific Research Applications

N-(1-adamantylmethyl)imidazole-1-carboxamide riboside has been extensively studied for its potential therapeutic applications in various fields. In cancer research, N-(1-adamantylmethyl)imidazole-1-carboxamide riboside has been shown to induce apoptosis and inhibit cell proliferation in various cancer cell lines. In cardiovascular research, N-(1-adamantylmethyl)imidazole-1-carboxamide riboside has been shown to protect against ischemia-reperfusion injury and improve cardiac function. In neurodegenerative disorder research, N-(1-adamantylmethyl)imidazole-1-carboxamide riboside has been shown to improve cognitive function and protect against neuronal damage.